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Compound of Interest

1,2,3-Tri-10(Z)-undecenoyl!
Compound Name:
glycerol

cat. No.: B3026088

Disclaimer: Scientific literature extensively covers the precursor 10-undecenoic acid; however,
dedicated research on the biological activities and mechanisms of Tri-10(Z)-Undecenoin is not
currently available in the public domain. This guide provides a comprehensive overview based
on the known properties of its constituent fatty acid and general principles of triglyceride
chemistry, alongside hypothetical experimental frameworks.

Introduction

Tri-10(Z)-Undecenoin is a triglyceride molecule with the chemical formula C36H6206.[1][2] It is
comprised of a glycerol backbone esterified with three units of 10-undecenoic acid, an
unsaturated fatty acid.[1] Also known as Glyceryl triundec-10-enoate, this compound is of
interest due to the established biological activities of its constituent fatty acid, 10-undecenoic
acid, which is derived from castor oil.[3][4] This guide aims to provide a technical overview for
researchers, scientists, and drug development professionals, summarizing the known chemical
properties and postulating potential biological activities and experimental approaches for its
investigation.

Physicochemical Properties

A summary of the known physicochemical properties of Tri-10(Z)-Undecenoin is presented in
Table 1.
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Property Value Reference
Molecular Formula C36H6206 [1112]
Molecular Weight 590.88 g/mol [1]

CAS Number 93824-29-4 [1]

Glycerin tri-10-undecenoate,
Synonyms ] [1]
Glyceryl triundec-10-enoate

Physical State Liquid [2]
) >99% (as commercially
Purity _ [1][2]
available)

Synthesis and Characterization

While specific, detailed protocols for the high-purity synthesis of Tri-10(Z)-Undecenoin for
pharmacological studies are not readily available in published literature, a general approach
would involve the esterification of glycerol with 10-undecenoic acid.

Hypothetical Experimental Protocol: Synthesis

Objective: To synthesize Tri-10(Z)-Undecenoin from glycerol and 10-undecenoic acid.
Materials:
e Glycerol

10-Undecenoic acid

An appropriate acid catalyst (e.g., p-toluenesulfonic acid) or enzymatic catalyst (e.g., lipase)

Anhydrous toluene (or other suitable solvent for azeotropic removal of water)

Sodium bicarbonate solution

Anhydrous magnesium sulfate
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e Solvents for chromatography (e.g., hexane, ethyl acetate)
Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and condenser, add glycerol
(1 equivalent), 10-undecenoic acid (3.3 equivalents), and a catalytic amount of p-
toluenesulfonic acid in toluene.

Reflux the mixture until the theoretical amount of water is collected in the Dean-Stark trap,
indicating the completion of the esterification reaction.

Cool the reaction mixture to room temperature and dilute with an organic solvent like ethyl
acetate.

Wash the organic layer sequentially with saturated sodium bicarbonate solution to neutralize
the acid catalyst, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

Purify the crude Tri-10(Z)-Undecenoin using column chromatography on silica gel with a
suitable solvent gradient (e.g., hexane/ethyl acetate).

Characterize the purified product using Nuclear Magnetic Resonance (*H NMR, 3C NMR),
Mass Spectrometry (MS), and Infrared Spectroscopy (IR) to confirm its structure and purity.

Logical Workflow for Synthesis and Purification
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A logical workflow for the synthesis and purification of Tri-10(Z)-Undecenoin.
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Potential Biological Activities and Mechanisms of
Action (Hypothetical)

The biological activities of Tri-10(Z)-Undecenoin have not been directly reported. However,
based on the well-documented antifungal properties of 10-undecenoic acid, it is plausible that
Tri-10(Z)-Undecenoin may serve as a prodrug, releasing the active fatty acid upon hydrolysis
by lipases, or it may possess intrinsic activity.[3][5]

Antifungal Activity

10-Undecenoic acid is known to disrupt the fungal cell membrane, leading to the inhibition of
fungal growth.[5] It is particularly effective against dermatophytes and has been used in the
treatment of skin infections.[3][5] It is hypothesized that Tri-10(Z)-Undecenoin could be
hydrolyzed by fungal lipases to release 10-undecenoic acid, which would then exert its
antifungal effect.

Postulated Signaling Pathway for Antifungal Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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